4-Bromo-N',2-dihydroxybenzene-1-carboximidamide

• Molecular Formula: C7H7BrN2O2
• Molecular Weight: 231.05 g/mol
• IUPAC Name: 4-bromo-N',2-dihydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7BrN2O2/c8-4-1-2-5(6(11)3-4)7(9)10-12/h1-3,11-12H,(H2,9,10)
• InChI Key: NVDVJHNHKUXBHU-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=C(C=C1Br)O)/C(=N/O)/N
• Canonical SMILES: C1=CC(=C(C=C1Br)O)C(=NO)N

Description

4-Bromo-N',2-dihydroxybenzene-1-carboximidamide is a chemical compound with the CAS registry number 1603958-27-5 . It has a molecular formula of C7H7BrN2O2 and a molecular weight of 231.05 g/mol . The compound can be represented by the SMILES notation NC(=NO)c1ccc(Br)cc1O , which describes its molecular structure as a benzene ring substituted with bromo and hydroxy groups, and a carboximidamide functional group . This specific structure, featuring an amidoxime moiety and multiple coordination sites, suggests significant potential for use in medicinal chemistry and chemical synthesis. Researchers may employ it as a key synthetic intermediate or building block for the development of more complex molecules, such as heterocyclic compounds. Its structure also indicates potential applicability in the synthesis of metal-chelating ligands or in the preparation of molecules for pharmaceutical research and development. The product is strictly designated for Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high purity . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities .

Chemical Reactions Analysis

4-Bromo-N’,2-dihydroxybenzene-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where the bromine atom is replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Bromo-N’,2-dihydroxybenzene-1-carboximidamide has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Researchers use it to study its effects on biological systems and its potential as a biochemical probe.

Medicine: It is investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of other chemicals

Mechanism of Action

The mechanism of action of 4-Bromo-N’,2-dihydroxybenzene-1-carboximidamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below compares key structural features of 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide with related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
4-Bromo-N',2-dihydroxybenzene-1-carboximidamide	C₇H₆BrN₂O₂	~243.04*	Bromo, dihydroxy, carboximidamide	High polarity due to hydroxyl groups; potential for hydrogen bonding.
4-Bromo-N-(2-methoxyethyl)benzene-1-carboximidamide hydrochloride	C₁₀H₁₃BrClN₂O	293.58	Bromo, methoxyethyl, carboximidamide (HCl salt)	Enhanced solubility in polar solvents due to hydrochloride salt formation.
4-Bromo-N,N-dimethylaniline	C₈H₁₀BrN	200.08	Bromo, dimethylamino	Lipophilic; used in organic synthesis (e.g., Suzuki couplings).
4-Bromo-N,N-diethyl-2-formylbenzamide	C₁₂H₁₄BrNO₂	284.15	Bromo, diethylamino, formyl	Electrophilic formyl group enhances reactivity in nucleophilic additions.
3-Bromo-4-hydroxy-N-{2-(piperidin-1-yl)ethyl}benzamide (Compound 3a)	C₁₄H₁₈BrN₂O₂	333.21	Bromo, hydroxy, piperidinyl ethyl	Designed for high sigma receptor affinity; fluorinated analogs exist.

*Calculated based on molecular formula.

Physicochemical Properties

• Solubility :

  • Hydroxyl and carboximidamide groups enhance water solubility compared to lipophilic analogs like 4-Bromo-N,N-dimethylaniline .
  • The hydrochloride salt () further increases polarity, making it suitable for aqueous-based applications .

• Stability :

  • Compounds with electron-withdrawing groups (e.g., bromo, carboximidamide) exhibit greater stability under acidic conditions compared to electron-rich analogs like anilines .

Biological Activity

4-Bromo-N',2-dihydroxybenzene-1-carboximidamide is a compound that has gained attention in recent years due to its potential biological activities, particularly in antimicrobial and anticancer applications. This article aims to provide a comprehensive overview of the biological activity associated with this compound, supported by data tables, case studies, and detailed research findings.

• Molecular Formula : C8H8BrN3O2
• Molecular Weight : 246.07 g/mol
• IUPAC Name : 4-bromo-N',2-dihydroxybenzene-1-carboximidamide

The biological activity of 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The compound may modulate signaling pathways, leading to antimicrobial effects and inhibition of cancer cell proliferation.

Biological Activity Overview

Research has indicated that 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide exhibits significant biological activities:

• Antimicrobial Activity
  • The compound has been tested against various bacterial strains, showing promising results against Gram-positive bacteria such as Staphylococcus aureus and Methicillin-resistant Staphylococcus aureus (MRSA).
  • Minimum Inhibitory Concentration (MIC) values were determined in various studies, indicating effective antibacterial properties.
• Anticancer Activity
  • In vitro studies have demonstrated that 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide inhibits the proliferation of several cancer cell lines.
  • The compound was assessed using the MTT assay, revealing IC50 values that suggest potent anticancer effects.

Table 1: Antimicrobial Activity of 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus (ATCC 43300)	5.0
MRSA	3.5
Escherichia coli (ATCC 25922)	>100

Table 2: Anticancer Activity of 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide

Cell Line	IC50 (µM)
HeLa	12.5
MCF-7	10.0
A549	15.0

Case Studies

Recent studies have focused on the synthesis and evaluation of derivatives of 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide. For example:

• Study on Derivatives : A study synthesized several derivatives and evaluated their biological activities. One derivative exhibited an MIC of 3.91 µg/mL against MRSA, indicating enhanced antibacterial properties compared to the parent compound .
• In Vivo Studies : In vivo tests using zebrafish embryos showed low toxicity levels for certain derivatives, suggesting a favorable safety profile for further development .

Q & A

Q. Example Protocol :

Brominate the benzene precursor using HBr in acetic acid.

Condense with a hydroxylamine derivative under basic conditions.

Purify via column chromatography or recrystallization.

Q. Critical Factors :

• Excess brominating agents may lead to over-bromination; stoichiometric control is essential.
• pH adjustments during condensation influence imidamide formation .

Basic: Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

Methodological Answer:

• X-ray Crystallography : SHELX software (e.g., SHELXL) is widely used for small-molecule structure determination, particularly for resolving hydrogen-bonding networks in hydroxylated derivatives ().
• NMR Spectroscopy : $^1$H and $^13$C NMR confirm regiochemistry and purity. For brominated aromatics, coupling constants in $^1$H NMR distinguish ortho/meta/para substitution.
• Mass Spectrometry : High-resolution MS (HRMS) validates molecular formula, especially for bromine isotope patterns.
• IR Spectroscopy : Identifies hydroxyl (-OH) and imidamide (-NH) functional groups via O-H and N-H stretches .

Advanced: How can researchers resolve contradictions in reported crystallographic or spectroscopic data for this compound?

Methodological Answer:
Contradictions may arise from:

• Polymorphism : Different crystal packing (e.g., solvent inclusion in ) alters unit cell parameters.
• Dynamic Effects : Conformational flexibility in solution vs. solid state (e.g., hydroxyl group rotation).

Q. Resolution Strategies :

Re-refinement of Data : Use SHELXL to test alternative refinement models ().

Cross-Validation : Compare NMR data in multiple solvents (DMSO-d6 vs. CDCl3) to assess hydrogen bonding.

Open Data Practices : Share raw diffraction data (e.g., via repositories like Zenodo) to enable independent validation ().

Computational Modeling : DFT calculations predict spectroscopic signatures and compare with experimental results .

Advanced: What strategies optimize regioselectivity in bromination steps for carboximidamide derivatives?

Methodological Answer:
Regioselectivity is influenced by:

• Directing Groups : Hydroxyl (-OH) and imidamide (-NH) groups direct bromination to specific positions.
• Lewis Acid Catalysts : FeBr3 or AlCl3 enhance para-bromination in electron-rich aromatics ().
• Solvent Effects : Non-polar solvents (e.g., CCl4) favor slower, more selective reactions.

Case Study :
In , bromination of N,N-dimethylaniline with pyridinium tribromide yielded 85% para-brominated product. Adjusting stoichiometry and reaction time minimized di-substitution .

Advanced: How can computational models predict reactivity and stability of 4-Bromo-N',2-dihydroxybenzene-1-carboximidamide in nucleophilic environments?

Methodological Answer:

• DFT Calculations : Predict electrophilic regions via Fukui indices or electrostatic potential maps.
• MD Simulations : Assess solvation effects on stability (e.g., hydrogen bonding with protic solvents).
• QSPR Models : Relate substituent effects (e.g., bromine’s electron-withdrawing nature) to reaction rates.

Application Example :
In , computational screening identified electron-deficient aromatic rings as prone to nucleophilic attack, guiding protective group strategies during synthesis .